Cas no 62552-51-6 (Thiourea, N-butyl-N'-tridecyl-)

Thiourea, N-butyl-N'-tridecyl- structure
62552-51-6 structure
Product Name:Thiourea, N-butyl-N'-tridecyl-
CAS No:62552-51-6
MF:C18H38N2S
MW:314.572723865509
CID:440546
PubChem ID:20322724
Update Time:2025-04-19

Thiourea, N-butyl-N'-tridecyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-butyl-N'-tridecyl-
    • 1-butyl-3-tridecylthiourea
    • N-Butyl-N'-tridecylthiourea
    • SCHEMBL11596632
    • 62552-51-6
    • DTXSID60605252
    • Inchi: 1S/C18H38N2S/c1-3-5-7-8-9-10-11-12-13-14-15-17-20-18(21)19-16-6-4-2/h3-17H2,1-2H3,(H2,19,20,21)
    • InChI Key: GIYBJONTXSFUCG-UHFFFAOYSA-N
    • SMILES: S=C(NCCCC)NCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 314.27584
  • Monoisotopic Mass: 314.27557039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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